Cas no 2225141-44-4 (3-methyl-1,1-dioxo-1lambda6-thietane-3-carboxylic acid)

3-methyl-1,1-dioxo-1lambda6-thietane-3-carboxylic acid structure
2225141-44-4 structure
Product Name:3-methyl-1,1-dioxo-1lambda6-thietane-3-carboxylic acid
CAS No:2225141-44-4
MF:C5H8O4S
MW:164.179620742798
CID:5184316
PubChem ID:57911545
Update Time:2024-03-01

3-methyl-1,1-dioxo-1lambda6-thietane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-methyl-1,1-dioxo-1lambda6-thietane-3-carboxylic acid
    • 3-Methylthietane-3-carboxylic acid 1,1-dioxide
    • Inchi: 1S/C5H8O4S/c1-5(4(6)7)2-10(8,9)3-5/h2-3H2,1H3,(H,6,7)
    • InChI Key: WJRHYJWMCWWUTM-UHFFFAOYSA-N
    • SMILES: S1(=O)(=O)CC(C)(C(O)=O)C1

Computed Properties

  • Exact Mass: 164.01432991g/mol
  • Monoisotopic Mass: 164.01432991g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 79.8Ų

3-methyl-1,1-dioxo-1lambda6-thietane-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM461358-100mg
3-methyl-1,1-dioxo-1lambda6-thietane-3-carboxylic acid
2225141-44-4 95%+
100mg
$469 2023-03-24
Chemenu
CM461358-250mg
3-methyl-1,1-dioxo-1lambda6-thietane-3-carboxylic acid
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Chemenu
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3-methyl-1,1-dioxo-1lambda6-thietane-3-carboxylic acid
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$1023 2023-03-24
Chemenu
CM461358-1g
3-methyl-1,1-dioxo-1lambda6-thietane-3-carboxylic acid
2225141-44-4 95%+
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$1305 2023-03-24
Enamine
EN300-1718364-0.05g
3-methyl-1,1-dioxo-1lambda6-thietane-3-carboxylic acid
2225141-44-4 95%
0.05g
$226.0 2023-09-20
Enamine
EN300-1718364-0.1g
3-methyl-1,1-dioxo-1lambda6-thietane-3-carboxylic acid
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Enamine
EN300-1718364-0.25g
3-methyl-1,1-dioxo-1lambda6-thietane-3-carboxylic acid
2225141-44-4 95%
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$481.0 2023-09-20
Enamine
EN300-1718364-0.5g
3-methyl-1,1-dioxo-1lambda6-thietane-3-carboxylic acid
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$758.0 2023-09-20
Enamine
EN300-1718364-1.0g
3-methyl-1,1-dioxo-1lambda6-thietane-3-carboxylic acid
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$971.0 2023-06-04
Enamine
EN300-1718364-2.5g
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